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Compound of Interest

Compound Name: 2-Tetradecenoic acid

CAS No.: 26444-03-1

Cat. No.: B1240181

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Tetradecenoic acid, a monounsaturated fatty acid, is a molecule of significant interest in

various scientific disciplines. Its unique chemical structure and biological activities make it a

valuable subject of study in fields ranging from organic synthesis to pharmacology. This guide

provides a comprehensive overview of 2-Tetradecenoic acid, with a focus on its fundamental

properties, synthesis, and potential applications for researchers and professionals in drug

development.

Core Chemical Identifiers
The unambiguous identification of a chemical compound is paramount in scientific research.

For 2-Tetradecenoic acid, the key identifiers are its CAS (Chemical Abstracts Service) number

and molecular weight.
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Identifier Value Source

CAS Number 39525-69-4 [1][2][3]

Molecular Formula C14H26O2 [1][2]

Molecular Weight 226.35 g/mol [2][3]

It is important to note that 2-Tetradecenoic acid can exist as different geometric isomers,

primarily the cis (Z) and trans (E) forms. These isomers can have distinct physical and

biological properties.

cis-2-Tetradecenoic acid: Also known as (Z)-2-Tetradecenoic acid, this isomer has the

CAS number 55928-66-0.[4]

trans-2-Tetradecenoic acid: Also known as (E)-2-Tetradecenoic acid, this isomer is

another common form of the molecule.

The general CAS number 39525-69-4 may refer to the mixture of isomers or the unspecified

isomeric form. Therefore, researchers should pay close attention to the specific isomer being

investigated in their studies. The molecular weight for both isomers is virtually identical at

approximately 226.36 g/mol .[4]

Physicochemical Properties
A thorough understanding of the physicochemical properties of 2-Tetradecenoic acid is

essential for its handling, formulation, and application in experimental settings.

Property Value Source

Boiling Point 343.4 °C [3]

Physical State Liquid (for the cis isomer) [4]

Purity
Commercially available in

various purities, often >98%
[1]

Synthesis and Experimental Workflow
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The synthesis of 2-Tetradecenoic acid and its isomers can be achieved through various

organic chemistry routes. A generalized workflow for a typical synthesis and purification

process is outlined below.
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Caption: A generalized workflow for the synthesis, purification, and analysis of 2-
Tetradecenoic acid.

Step-by-Step Synthetic Protocol Example (Knoevenagel
Condensation)

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve dodecanal and a molar excess of malonic acid in a suitable solvent such as

pyridine, which also acts as a basic catalyst.

Condensation: Heat the reaction mixture to reflux for several hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the

mixture with a dilute strong acid (e.g., HCl) to precipitate the crude product.

Extraction: Extract the product into an organic solvent like diethyl ether or ethyl acetate.

Wash the organic layer with brine and dry it over anhydrous sodium sulfate.

Purification: Concentrate the organic extract under reduced pressure. The resulting crude

product can be further purified by column chromatography on silica gel.

Characterization: Confirm the structure and purity of the final product using analytical

techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Biological Activities and Potential Applications
2-Tetradecenoic acid has been investigated for various biological activities, making it a

compound of interest for drug development.

Antimicrobial Properties: Certain unsaturated fatty acids have demonstrated antimicrobial

activity. The potential of 2-Tetradecenoic acid to inhibit the growth of various pathogens

warrants further investigation.

Enzyme Inhibition: It has been reported that 2-Tetradecenoic acid can act as a non-

competitive inhibitor of certain enzymes.[3] This property could be exploited for the
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development of targeted therapies.

Antiviral Research: Some monocarboxylic acids are being explored for their potential to

inhibit viral replication.[3]

Metabolic Studies: As a fatty acid, 2-Tetradecenoic acid can be used as a substrate or

modulator in studies of fatty acid metabolism and related signaling pathways.

Signaling Pathway Visualization
The interaction of fatty acids with cellular signaling pathways is a key area of research. Below

is a conceptual diagram illustrating how a fatty acid like 2-Tetradecenoic acid might influence

a generic signaling cascade.

2-Tetradecenoic Acid Membrane Receptor
(e.g., GPCR)

Binds/Activates Second Messenger
(e.g., cAMP, IP3)

Generates Kinase Cascade
(e.g., MAPK pathway)

Activates Transcription Factor
(e.g., NF-κB, AP-1)

Phosphorylates Altered Gene ExpressionRegulates

Click to download full resolution via product page

Caption: A conceptual diagram of a potential signaling pathway modulated by 2-Tetradecenoic
acid.

Conclusion
2-Tetradecenoic acid is a versatile molecule with established chemical properties and

promising biological activities. A clear understanding of its fundamental characteristics, such as

its CAS number and molecular weight, is the foundation for rigorous scientific investigation. The

synthetic protocols and potential applications outlined in this guide are intended to provide

researchers and drug development professionals with a solid starting point for their work with

this intriguing fatty acid. As with any chemical, proper handling and thorough characterization

are essential for reliable and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. calpaclab.com [calpaclab.com]

2. 2-Tetradecenoic acid | C14H26O2 | CID 162384 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. biosynth.com [biosynth.com]

4. 2(Z)-Tetradecenoic acid | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Tetradecenoic Acid:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240181/docs#an-in-depth-technical-guide-to-2-
tetradecenoic-acid-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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